Cas no 325988-16-7 (N-(4-tert-butyl-1,3-thiazol-2-yl)naphthalene-2-carboxamide)

• Product Name: N-(4-tert-butyl-1,3-thiazol-2-yl)naphthalene-2-carboxamide
• CAS No: 325988-16-7
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 5755265
• PubChem ID: 959069
• Update Time: 2023-11-15

N-(4-tert-butyl-1,3-thiazol-2-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS002519012
• 325988-16-7
• N-(4-(tert-butyl)thiazol-2-yl)-2-naphthamide
• F0193-0335
• Oprea1_404081
• N-(4-tert-butyl-1,3-thiazol-2-yl)naphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-[4-(1,1-dimethylethyl)-2-thiazolyl]-

• Inchi： 1S/C18H18N2OS/c1-18(2,3)15-11-22-17(19-15)20-16(21)14-9-8-12-6-4-5-7-13(12)10-14/h4-11H,1-3H3,(H,19,20,21)
• InChI Key： LQVVANRPNUMHBF-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC3C=CC=CC=3C=2)=O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 310.11398438g/mol
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• pka: 7.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides